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Compound of Interest

Compound Name: 1-Chloropentan-2-one

Cat. No.: B1354079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 1-
Chloropentan-2-one, a chemical demanding careful handling due to its hazardous properties.

Adherence to these procedures is critical for ensuring laboratory safety and regulatory

compliance.

Immediate Safety and Hazard Information
1-Chloropentan-2-one is classified with the following hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS)[1]:

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Personal Protective Equipment (PPE): Before handling 1-Chloropentan-2-one, ensure the

following PPE is worn:

Chemical-resistant gloves (e.g., nitrile rubber).

Safety goggles or a face shield.
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A laboratory coat.

Work in a well-ventilated area, preferably a chemical fume hood.

Regulatory Framework for Disposal
The disposal of 1-Chloropentan-2-one is governed by the Resource Conservation and

Recovery Act (RCRA), which outlines a "cradle-to-grave" management system for hazardous

waste. As a halogenated organic compound, 1-Chloropentan-2-one waste must be

segregated and treated as hazardous waste.

Hazardous Waste Classification:

While not explicitly listed by name, 1-Chloropentan-2-one falls under the category of

halogenated organic compounds. Depending on its use, it may be classified under the following

EPA hazardous waste codes:

Waste Code Description

F001/F002
Spent halogenated solvents used in degreasing

or other solvent applications.

F024
Wastes from the production of chlorinated

aliphatic hydrocarbons.[2][3]

Consult your institution's Environmental Health and Safety (EHS) department for definitive

classification based on your specific process generating the waste.

Step-by-Step Disposal Procedure
Step 1: Waste Segregation

Proper segregation is the most critical step to ensure safe and compliant disposal.

Do not mix 1-Chloropentan-2-one waste with non-halogenated organic waste. Halogenated

waste streams require specific disposal methods, and mixing can increase disposal costs

and create chemical hazards.[4][5][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1354079?utm_src=pdf-body
https://www.benchchem.com/product/b1354079?utm_src=pdf-body
https://www.benchchem.com/product/b1354079?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b1354079?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not dispose of 1-Chloropentan-2-one down the sink or in regular trash.

Keep 1-Chloropentan-2-one waste separate from strong acids, bases, and oxidizing agents

to prevent potentially violent reactions.

Step 2: Container Selection and Labeling

Container: Use a designated, leak-proof, and chemically compatible container for

halogenated waste. A high-density polyethylene (HDPE) container is a suitable option. The

container must have a secure screw-top cap.

Labeling: Clearly label the waste container with the following information:

The words "HAZARDOUS WASTE"

The full chemical name: "1-Chloropentan-2-one"

The specific hazards: "Irritant"

The accumulation start date (the date the first drop of waste is added to the container).

The name and contact information of the generating researcher or laboratory.

Step 3: Waste Accumulation and Storage

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory where it was generated.

The SAA should be in a secondary containment bin to prevent the spread of potential spills.

Keep the waste container closed at all times, except when adding waste.

Do not accumulate more than 55 gallons of hazardous waste in the SAA.

Step 4: Arranging for Disposal

Once the container is full or the accumulation time limit set by your institution is approaching,

contact your EHS department to arrange for a waste pickup.
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Provide the EHS department with a complete and accurate description of the waste.

Spill and Emergency Procedures
Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Carefully collect the absorbent material and place it in a sealed, labeled container for

hazardous waste disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the immediate area.

Contact your institution's emergency response team and EHS department.

Prevent entry into the area until it has been deemed safe by trained personnel.

Disposal Workflow for 1-Chloropentan-2-one

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1354079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Chloropentan-2-one Disposal Workflow
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Caption: Disposal workflow for 1-Chloropentan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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